Cas no 1974329-96-8 (1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid)

• Product Name: 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid
• CAS No: 1974329-96-8
• MF: C₁₂H₁₆BNO₂
• MW: 217.071943283081
• MDL: MFCD10696316
• CID: 4776912
• Update Time: 2026-02-26

1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID
• (1-BENZYL-1,2,3,6-TETRAHYDROPYRIDIN-4-YL)BORONIC ACID
• AB57034
• NE63190
• 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid

• MDL： MFCD10696316
• Inchi： 1S/C12H16BNO2/c15-13(16)12-6-8-14(9-7-12)10-11-4-2-1-3-5-11/h1-6,15-16H,7-10H2
• InChI Key： NGKRHLZAHRCHDN-UHFFFAOYSA-N
• SMILES： OB(C1=CCN(CC2C=CC=CC=2)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid

Research Brief on 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid (CAS: 1974329-96-8)

1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid (CAS: 1974329-96-8) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Boronic acids are known for their unique reactivity and ability to form reversible covalent bonds with biological targets, making them valuable tools in the design of enzyme inhibitors, proteolysis-targeting chimeras (PROTACs), and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid. The compound is typically synthesized via a multi-step process involving the introduction of a boronic acid moiety onto the tetrahydropyridine scaffold. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in vivo.

In terms of biological activity, 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid has shown promise as a building block for the development of novel enzyme inhibitors. Boronic acids are particularly effective in targeting serine proteases, a class of enzymes involved in numerous pathological processes. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific proteases, suggesting potential applications in the treatment of diseases such as cancer, inflammation, and infectious diseases.

One of the most exciting developments is the use of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid in the design of PROTACs. These bifunctional molecules are capable of selectively degrading target proteins by recruiting the ubiquitin-proteasome system. The boronic acid moiety serves as a key warhead, enabling the compound to bind to specific proteins of interest. Recent studies have reported the successful incorporation of this compound into PROTACs targeting oncogenic proteins, with promising results in preclinical models.

Despite these advancements, challenges remain in the development of 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to optimize its pharmacokinetic and pharmacodynamic properties.

In conclusion, 1-Benzyl-1,2,3,6-tetrahydropyridine-4-boronic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique reactivity and ability to interact with biological targets make it a valuable tool for drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications is expected to yield significant contributions to the field of chemical biology and medicine.